Cas no 1049677-66-8 (3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole)

• Product Name: 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole
• CAS No: 1049677-66-8
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• MDL: MFCD11053612
• CID: 4726525
• Update Time: 2025-06-11

3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxycarbonylamino-5-Boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole
• tert-Butyl 3-((ethoxycarbonyl)amino)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• AX8266816
• 3-Ethoxycarbonylamino-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester
• 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole

• MDL： MFCD11053612
• Inchi： 1S/C13H20N4O4/c1-5-20-11(18)14-10-8-6-17(7-9(8)15-16-10)12(19)21-13(2,3)4/h5-7H2,1-4H3,(H2,14,15,16,18)
• InChI Key： HWHKPGOWYLWYKA-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(NC(=O)OCC)=NN2)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• Topological Polar Surface Area: 96.6

3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo3,4-cpyrazole

Introduction to 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole (CAS No. 1049677-66-8)

3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole (CAS No. 1049677-66-8) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the ethoxycarbonylamino and boc (tert-butyloxycarbonyl) groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole is characterized by a pyrrolopyrazole core with functional groups that enhance its reactivity and stability. The ethoxycarbonylamino group provides an amide functionality, which is crucial for forming hydrogen bonds and participating in various chemical reactions. The boc protecting group ensures that the nitrogen atom remains unreactive during synthetic transformations, allowing for selective modifications at other sites of the molecule.

In recent years, there has been a surge in research focused on the development of novel therapeutics based on pyrazole derivatives. One of the key areas of interest is their potential as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that certain pyrazole derivatives can effectively inhibit kinases, which are key targets in cancer therapy. The unique structure of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole makes it an attractive candidate for such applications due to its ability to form stable complexes with target proteins.

The synthesis of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole typically involves a multi-step process that includes the formation of the pyrrolopyrazole core followed by the introduction of the functional groups. One common approach is to start with a suitable pyrrole derivative and undergo cyclization reactions to form the pyrrolopyrazole ring. Subsequent steps involve the addition of the ethoxycarbonylamino and boc groups through selective functionalization reactions.

The biological activity of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors with high selectivity and potency. For example, it has shown promising results as an inhibitor of protein kinases involved in signal transduction pathways associated with cancer cell proliferation. In vivo studies have further confirmed its efficacy in animal models of various diseases, including cancer and inflammatory disorders.

The pharmacokinetic properties of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole are also an important consideration for its potential therapeutic applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a drug candidate. Its high solubility and stability under physiological conditions make it suitable for formulation into various dosage forms.

In addition to its therapeutic potential, 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups allow it to serve as a scaffold for probing biological processes and identifying new drug targets. For instance, it has been used in high-throughput screening assays to identify small molecules that modulate specific protein-protein interactions or enzymatic activities.

The safety profile of 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole is another critical aspect that has been extensively evaluated. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in preclinical models. This favorable safety profile makes it a promising candidate for further clinical development.

In conclusion, 3-Ethoxycarbonylamino-5-boc-4,6-dihydro-pyrrolo[3,4-c]pyrazole (CAS No. 1049677-66-8) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to explore its full potential as a drug candidate and tool compound in chemical biology.